Cas no 556057-54-6 ((E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide)
(E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-N-(3,5-dichlorophenyl)-3-[5-[4-(4-morpholinylsulfonyl)phenyl]-2-furanyl]-2-propenamide
- 556057-54-6
- EN300-26616283
- 2-cyano-N-(3,5-dichlorophenyl)-3-{5-[4-(morpholine-4-sulfonyl)phenyl]furan-2-yl}prop-2-enamide
- (E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide
- Z44346535
-
- Inchi: 1S/C24H19Cl2N3O5S/c25-18-12-19(26)14-20(13-18)28-24(30)17(15-27)11-21-3-6-23(34-21)16-1-4-22(5-2-16)35(31,32)29-7-9-33-10-8-29/h1-6,11-14H,7-10H2,(H,28,30)/b17-11+
- InChI Key: CKYXYIUMKXRGPJ-GZTJUZNOSA-N
- SMILES: ClC1C=C(C=C(C=1)NC(/C(/C#N)=C/C1=CC=C(C2C=CC(=CC=2)S(N2CCOCC2)(=O)=O)O1)=O)Cl
Computed Properties
- Exact Mass: 531.0422473g/mol
- Monoisotopic Mass: 531.0422473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 923
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.481±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 8.85±0.70(Predicted)
(E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26616283-0.05g |
2-cyano-N-(3,5-dichlorophenyl)-3-{5-[4-(morpholine-4-sulfonyl)phenyl]furan-2-yl}prop-2-enamide |
556057-54-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide
(E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide
The compound with CAS No. 556057-54-6, named (E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyano group, a dichlorophenyl moiety, and a furan ring substituted with a morpholinosulfonylphenyl group. The E configuration indicates the geometric arrangement of the double bond in the propenamide chain, which plays a crucial role in determining the molecule's properties and reactivity.
Recent studies have highlighted the importance of such molecules in drug discovery and development. The presence of the cyano group contributes to the molecule's stability and ability to participate in various chemical reactions, such as nucleophilic addition. The dichlorophenyl group introduces electronic effects that can influence the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the furan ring is known for its aromaticity and ability to engage in π–π interactions, which are essential for molecular recognition and binding in biological systems.
The morpholinosulfonylphenyl group is particularly interesting due to its sulfonamide functionality. Sulfonamides are widely used in medicinal chemistry as they often exhibit good pharmacokinetic properties and can act as bioisosteres of carboxylic acids. This group enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, potentially leading to therapeutic effects. Recent research has focused on optimizing such structures to improve their efficacy and reduce off-target effects.
From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the dichlorophenyl amine intermediate, followed by coupling reactions to introduce the cyano and furan-containing substituents. The final step involves forming the propenamide linkage under specific conditions to achieve the desired E configuration.
In terms of applications, this compound has shown promise in several areas. In drug design, its unique structure makes it a potential candidate for targeting specific protein-protein interactions or enzyme active sites. For instance, studies have demonstrated that similar compounds can modulate kinase activity, which is critical in treating various diseases such as cancer and inflammatory disorders.
Beyond pharmacology, this compound also finds relevance in materials science. Its aromatic system and functional groups make it suitable for use in organic electronics or as a precursor for advanced materials with tailored properties. Researchers are actively exploring its potential in constructing supramolecular assemblies or functional polymers.
In conclusion, (E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide (CAS No. 556057-54-6) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a foundation for innovative research directions, ensuring its continued relevance in both academic and industrial settings.
556057-54-6 ((E)-2-cyano-N-(3,5-dichlorophenyl)-3-[5-(4-morpholin-4-ylsulfonylphenyl)furan-2-yl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)